Cas no 4064-06-6 (1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose)

• Product Name: 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
• CAS No: 4064-06-6
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• MDL: MFCD00063225
• CID: 44701
• PubChem ID: 24893392
• Update Time: 2025-10-08

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

• 1,2:3,4-Di-O-isopropylidene-D-galactopyranose
• Diisopropylidenegalactopyranose
• Diacetone-D-galactose
• 1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose
• 1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose
• (2,2,7,7-tetramethyltetrahydro-3aH-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran-5-yl)methanol
• 1,2,3,4-di-O-Isopropylidenegalactopyranose
• 2,2,7,7-tetramethyl-(3aR,5R,5aS,8aS,8bR)-perhydrodi-1,3-dioxolo[4,5-b:4',5'-d]pyran-5-yl methanol
• Diisopropylidene Galactose
• diisopropylidene-Gal-OH
• Galactopyranose,1,2:3,4-di-O-isopropylidene- (6CI)
• Galactopyranose,1,2:3,4-di-O-isopropylidene-, a-D- (7CI,8CI)
• 5H-Bis[1,3]dioxolo[4,5-b:4',5'-d]pyran, a-D-galactopyranose deriv.
• 1,2:3,4-Di-O-isopropylidene-D-galactose
• 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
• 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranoside
• 1,2:3,4-Di-O-isopropylidene-a-D-galactose
• 1,2:3,4-Diisopropylidene-a-D-galactopyranose
• NSC 89756
• Diisopropylidenegalactose
• 1,2,3,4-Di-O-isopropylidene-D-galactopyranose
• 1,2;3,4-di-O-isopropylidene-D-galactopyranose
• 1,2:3,4-Di-O-isopropylidene-
• 1,2:3,4-Di-O-isopropylidene- alpha -D-galactopyranose
• 1,2:3,4-DI-O-ISOPROPYLIDENE--D-GALACTOPYRANOSE
• SCHEMBL277474
• 4064-06-6
• 1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose, purum, >=97.0% (sum of enantiomers, GC)
• 1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose, 97%
• ((3aR,5R,5aS,8aS,8bR)-2,2,7,7-Tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol
• AS-40655
• MFCD00063225
• Galactose diacetonide
• .alpha.-D-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)-
• Galactopyranose, 1,2:3,4-di-o-isopropylidene-, d-
• CS-0091624
• ((3aR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-5H-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol
• AKOS017343147
• A-D-galactopyranose
• Galactopyranose, 1,2:3,4-di-O-isopropylidene-, .alpha.-D-
• D2555
• DTXSID601347764
• 1,2,3,4-di-O-isopropylidene-?-D-galactopyranose

• MDL： MFCD00063225
• Inchi： 1S/C12H20O6/c1-11(2)15-7-6(5-13)14-10-9(8(7)16-11)17-12(3,4)18-10/h6-10,13H,5H2,1-4H3/t6-,7+,8+,9-,10-/m1/s1
• InChI Key： POORJMIIHXHXAV-SOYHJAILSA-N
• SMILES： O1C(C)(C)O[C@H]2[C@@H](CO)O[C@H]3[C@@H]([C@@H]12)OC(C)(C)O3

Computed Properties

• Exact Mass: 260.12600
• Monoisotopic Mass: 260.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.143 g/mL at 25 °C(lit.)
• Melting Point: 120-122 ºC
• Boiling Point: 133°C/0.2mmHg(lit.)
• Flash Point: 159.3±26.5 °C
• Refractive Index: n20/D 1.466(lit.)
• Solubility: Soluble in Acetone, Chloroform and Methanol.
• PSA: 66.38000
• LogP: 0.37520
• Specific Rotation: -57.5 º (c=3, CHCl3)
• Optical Activity: [α]25/D −59°, c = 3 in chloroform

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-9-21
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans

Additional information on 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose (CAS No. 4064-06-6): A Comprehensive Overview

The compound 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose (CAS No. 4064-06-6) is a derivative of a-D-galactopyranose, a naturally occurring sugar with significant applications in organic synthesis and biochemistry. This compound is characterized by the presence of two isopropylidene groups attached to the hydroxyl groups at positions 1,2 and 3,4 of the galactopyranose ring. The introduction of these protecting groups renders the molecule highly stable and versatile for various chemical transformations.

Recent studies have highlighted the importance of 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose in the field of glycosylation reactions. Researchers have demonstrated that this compound serves as an excellent precursor for the synthesis of complex carbohydrates and glycoconjugates. Its unique structure allows for precise control over stereochemistry during synthesis, making it invaluable in drug discovery and development processes.

The synthesis of 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose typically involves the protection of hydroxyl groups on a-D-galactopyranose using isopropylidene chlorides under acidic conditions. This method ensures high yields and excellent stereochemical integrity. Recent advancements in catalytic systems have further enhanced the efficiency of this reaction, reducing production costs and environmental impact.

In terms of applications, 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose has found extensive use in the preparation of sugar-based polymers and materials with tailored properties. For instance, it has been employed in the development of biodegradable polymers for packaging and biomedical applications. Its ability to undergo controlled depolymerization under specific conditions makes it a promising candidate for sustainable materials science.

Moreover, 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose has been utilized in enzymatic studies to investigate glycoside hydrolases and transferases. By serving as a substrate or inhibitor in these reactions, this compound provides insights into enzyme mechanisms and catalytic efficiencies. Such studies are pivotal for advancing biocatalysis and metabolic engineering.

Recent research has also explored the potential of 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose in click chemistry and other modular assembly strategies. Its compatibility with diverse functional groups enables the construction of complex molecules with high precision. This has opened new avenues for drug delivery systems and nanotechnology applications.

In conclusion, 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose (CAS No. 4064-06-6) stands as a critical intermediate in carbohydrate chemistry with multifaceted applications across various scientific domains. Its structural versatility and reactivity continue to drive innovative research and development efforts in academia and industry alike.